
ammonium nonanoate coverage requirements
complete leaf wetting

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ammonium nonanoate

CAS No.: 63718-65-0

Cat. No.: S696831

Get Quote

Ammonium Nonanoate: FAQ & Troubleshooting Guide

Q1: What is the fundamental requirement for ensuring effective weed control with ammonium

nonanoate? A1: Complete and thorough leaf wetting is absolutely essential for effective control [1].

Ammonium nonanoate is a contact herbicide, meaning it only affects the plant tissues it physically

contacts. Incomplete coverage will leave parts of the weed unaffected, leading to regrowth.

Q2: Why is complete leaf wetting so critical for its mode of action? A2: The herbicide works by rapidly

disrupting cell membranes upon contact, causing cells to lose their integrity and desiccate (dry out) [1]. This

process requires the herbicide to come into direct contact with a large number of leaf cells. Complete wetting

ensures that the solution covers a maximum surface area, leading to a faster and more thorough "burn-down"

of the weed.

Q3: What are the recommended application concentrations? A3: The amount of formulation required

depends on the specific product you are using and the size of the weeds [1]. The following table summarizes

typical concentration ranges.

Formulation Application Type Recommended Concentration (% v/v) [1]

4.2 L Spot treatment 3% - 10%
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Formulation Application Type Recommended Concentration (% v/v) [1]

3.3 L Spot treatment 6% - 15%

Note: Higher concentrations are needed for larger weeds [1].

Troubleshooting Common Application Issues

Problem: Inconsistent or Poor Weed Control

Possible Cause & Solution: Incomplete Spray Coverage.

Solution: Ensure spray equipment is calibrated to deliver a medium-to-coarse droplet size that
provides full coverage. Avoid fine mists that can drift. Visually inspect leaves during and after

application to confirm the entire surface is wetted until runoff is just achieved [1].

Possible Cause & Solution: Incorrect Concentration for Weed Size.

Solution: Use the higher end of the recommended concentration range (e.g., 10% for 4.2L
formulation) for larger, more established weeds [1]. Small, young seedlings require lower

concentrations.

Possible Cause & Solution: Unsuitable Weather Conditions.

Solution: Apply during warm, dry weather for the most rapid results. Efficacy is reduced in cold

or humid conditions [1].

Possible Cause & Solution: Targeting Inappropriate Weeds.

Solution: Be aware that ammonium nonanoate is most effective on young, succulent,
actively growing weeds [1]. It provides primarily suppression (necrotic foliage) on older annual
and perennial weeds, as their stems often survive. Grasses can be more difficult to control.

Repeated applications may be necessary for these species [1].

Problem: Damage to Desirable Plants

Possible Cause & Solution: Spray Drift or Accidental Contact.

Solution: This is a nonselective herbicide and will damage any plant it contacts [1]. Use it
only as a directed or spot treatment, taking extreme care to avoid contact with desirable
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vegetation. Do not use hose-end sprayers as they are difficult to control [1].

Safety and Precautions

Personal Protective Equipment (PPE): Always wear coveralls, chemical-resistant gloves (made of
barrier laminate, nitrile rubber, or neoprene), chemical-resistant footwear plus socks, and protective

eyewear [1].
Restricted Entry Interval (REI): Do not enter treated areas until the spray has dried. The official REI

is 12 hours [1].
Hazards: The herbicide can cause substantial but temporary eye injury and skin irritation. It is

harmful if inhaled or absorbed through the skin [1].
Odor: The product can have an offensive odor; avoid using it in poorly ventilated indoor areas or near

air intakes [1].

Experimental Best Practices Workflow

For researchers designing experiments, the following workflow outlines key steps for a standardized

application of ammonium nonanoate.
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Start Application Protocol

Prepare herbicide solution
at required % v/v

Calibrate spray equipment
for even coverage

Apply during warm, dry weather
as directed/spot treatment

Achieve complete leaf wetting
until just before runoff

Allow treated area to dry
Observe 12-hour REI

Monitor symptoms
(rapid water-soaking, desiccation)

Assess control after 24-48 hours

Document Results
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Click to download full resolution via product page

Key Technical Reminders

No Soil Activity: Ammonium nonanoate has no residual soil activity or root uptake [1].

No Tank-Mixing: Do not tank-mix with systemic herbicides like glyphosate, as this has been reported
to reduce control efficacy [1].

Symptom Timeline: On a warm, sunny day, initial water-soaking of the foliage can be seen within
minutes, with rapid desiccation following within hours [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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